BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound J1075: A Review of Publicly Available
Chemical Information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: J1075

Cat. No.: B1672709

An important note on the identity of Compound J1075: A comprehensive search of scientific
literature, chemical databases, and public records did not yield a specific, publicly documented
chemical entity with the designation "Compound J1075" intended for research, drug
development, or scientific applications. The search results for this term are ambiguous and
point towards industrial products or internal numbering systems not available in the public
domain.

The most relevant, albeit likely incorrect, match for the "J1075" identifier is a commercial
product known as Priamine™ 1075. This document summarizes the publicly available
information on Priamine™ 1075. It is critical to note that this is an industrial chemical, and the
available data is not sufficient to create the in-depth technical guide with experimental protocols
and biological pathway analysis as requested for a research and drug development audience.

Priamine™ 1075: A High-Purity Dimer Diamine

Priamine™ 1075 is a high-purity, low-viscosity dimer diamine used as a monomer or building
block in the synthesis of high-molecular-weight polyamides and high-performance polyimides.
[1][2][3] It is derived from renewable resources, specifically dimerized fatty acids, and boasts a
100% renewable carbon content.[1][4] Its primary applications are in the formulation of
adhesives, sealants, elastomers, engineering plastics, and materials for 3D printing.[1][4]

The main advantages of using Priamine™ 1075 in polymer formulations include imparting high
flexibility, moisture repellency (hydrophobicity), improved adhesion to plastics, and low melt
viscosity.[1][5]
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Chemical Properties of Priamine™ 1075

The precise chemical structure of Priamine™ 1075 is not that of a single molecule but a
mixture of acyclic and cyclic isomers of C36 dimer diamine.[6] The properties listed are based
on technical datasheets from the manufacturer, Cargill (formerly Croda).

Property Value Test Condition / Notes
Chemical Family Dimer Diamine Building block for polymers.[1]
Appearance Liquid At 25°C.[7]

Color 1 Gardner At 25°C.[1]

Dynamic Viscosity 210 mPa.s At 25°C.[1]

Amine Value 205 mgKOH/g [1]

CAS Number 68955-56-6 General for dimer diamine.[8]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analytical characterization of
Priamine™ 1075 are proprietary to the manufacturer and are not publicly available.

Scientific literature describes the use of Priamine™ 1075 as a reactant in polymerization. For
instance, in the synthesis of non-isocyanate poly(carbonate-urethane)s, Priamine™ 1075 is
reacted with bis(hydroxyalkyl carbamate)s.[6] However, these studies focus on the resulting
polymer and do not provide a detailed experimental breakdown of the starting material itself.

A general workflow for the use of Priamine™ 1075 in a polymerization reaction, as inferred
from the literature, is presented below.
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Workflow for Polymer Synthesis using Priamine™ 1075.

Signaling Pathways and Biological Activity

There is no publicly available information to suggest that Priamine™ 1075 has any intended
biological activity or interacts with cellular signaling pathways. Its use is confined to materials
science and industrial chemistry. Therefore, a diagram of a signaling pathway involving this
compound cannot be created.

Conclusion
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While "Priamine™ 1075" is a defined chemical product, it does not appear to be the
"Compound J1075" relevant to a research and drug development audience. The information
required to produce an in-depth technical guide, including detailed experimental protocols and
biological data, is not available in the public domain. The data presented here is based on
industrial product datasheets and academic papers focused on material synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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